Cas no 1067878-88-9 ((2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide)

• Product Name: (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide
• CAS No: 1067878-88-9
• MF: C₆H₁₄N₂O₃S
• MW: 194.251960277557
• CID: 5697101
• PubChem ID: 30075092
• Update Time: 2025-05-19

(2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS026733930
• EN300-1068010
• 1067878-88-9
• SCHEMBL15389236
• (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide
• 4-Morpholinesulfonamide, 2,6-dimethyl-, (2R,6S)-rel-

• Inchi： 1S/C6H14N2O3S/c1-5-3-8(12(7,9)10)4-6(2)11-5/h5-6H,3-4H2,1-2H3,(H2,7,9,10)/t5-,6+
• InChI Key： NVGVTWSMMWMHHE-OLQVQODUSA-N
• SMILES： S(N)(N1C[C@H](C)O[C@H](C)C1)(=O)=O

Computed Properties

• Exact Mass: 194.07251349g/mol
• Monoisotopic Mass: 194.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 326.6±52.0 °C(Predicted)
• pka: 12.31±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide

Introduction to (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide (CAS No. 1067878-88-9)

CAS No. 1067878-88-9 refers to a specific chemical compound known as (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide, a derivative of morpholine featuring sulfonamide functionality. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The stereochemistry defined by the (2R,6S) configuration plays a crucial role in determining its interactions with biological targets, making it a subject of intense study in medicinal chemistry.

The (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide molecule is characterized by a morpholine backbone substituted with two methyl groups at the 2- and 6-positions, and a sulfonamide group at the 4-position. This structural motif contributes to its solubility in polar solvents and its ability to engage in hydrogen bonding interactions, which are essential for binding to biological macromolecules. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in drug design due to its capacity to modulate enzyme activity and receptor binding.

In recent years, the pharmaceutical industry has seen a surge in interest for chiral morpholine derivatives due to their potential as intermediates in the synthesis of biologically active compounds. The stereochemistry of (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide is particularly intriguing because it may confer selectivity in binding to biological targets. This selectivity is critical for developing drugs with improved efficacy and reduced side effects. The (R) configuration at the 2-position and the (S) configuration at the 6-position create a specific three-dimensional arrangement that can influence how the molecule interacts with proteins and other biomolecules.

One of the most compelling aspects of (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in designing molecules that target various therapeutic areas, including inflammation, pain management, and neurological disorders. The morpholine scaffold is known for its ability to mimic natural bioactive molecules, while the sulfonamide group provides additional functional handles for chemical modification. This combination makes it an attractive candidate for further development.

Recent studies have highlighted the role of morpholine derivatives in modulating enzyme activity. For instance, derivatives of morpholine have been investigated for their inhibitory effects on enzymes such as cyclooxygenase (COX) and carbonic anhydrase (CA). The sulfonamide group in (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide can interact with these enzymes in ways that may lead to potent pharmacological effects. Additionally, the stereochemistry of this compound may influence its metabolic stability and bioavailability, which are critical factors in drug development.

The synthesis of (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide presents unique challenges due to the need to maintain the specific stereochemical configuration. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects from racemic impurities.

Another area of interest is the potential application of (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide in drug delivery systems. Its ability to form stable complexes with other molecules makes it a promising candidate for developing novel formulations that enhance drug solubility or targeted release. Such formulations could improve therapeutic outcomes by optimizing drug delivery profiles.

The chemical properties of (2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide, including its solubility profile and stability under various conditions, have been extensively characterized. These properties are crucial for determining how it behaves in different environments and how it can be formulated into final products. Understanding these characteristics helps researchers design experiments that maximize the compound's potential while minimizing any limitations.

In conclusion,(2R,6S)-2,6-Dimethylmorpholine-4-sulfonamide (CAS No. 1067878-88-9) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its stereochemistry,(R) at position 2 and (S) at position 6, plays a pivotal role in determining its interactions with biological targets. As research continues to uncover new applications for this compound,it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.